Cas no 1610469-86-7 (tert-butyl N-(4-ethynyl-2-fluorophenyl)methylcarbamate)

• Product Name: tert-butyl N-(4-ethynyl-2-fluorophenyl)methylcarbamate
• CAS No: 1610469-86-7
• MF: C₁₄H₁₆FNO₂
• MW: 249.280747413635
• CID: 5637809
• PubChem ID: 90167090
• Update Time: 2025-06-13

tert-butyl N-(4-ethynyl-2-fluorophenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1610469-86-7
• EN300-28278457
• tert-butyl N-[(4-ethynyl-2-fluorophenyl)methyl]carbamate
• SCHEMBL15729523
• tert-Butyl (4-ethynyl-2-fluorobenzyl)carbamate
• 1,1-Dimethylethyl N-[(4-ethynyl-2-fluorophenyl)methyl]carbamate
• tert-butyl N-(4-ethynyl-2-fluorophenyl)methylcarbamate
• G75887

• Inchi： 1S/C14H16FNO2/c1-5-10-6-7-11(12(15)8-10)9-16-13(17)18-14(2,3)4/h1,6-8H,9H2,2-4H3,(H,16,17)
• InChI Key： HSRSBZYKNYMHDH-UHFFFAOYSA-N
• SMILES： FC1C=C(C#C)C=CC=1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 249.11650692g/mol
• Monoisotopic Mass: 249.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 356.6±42.0 °C(Predicted)
• pka: 11.73±0.46(Predicted)

Additional information on tert-butyl N-(4-ethynyl-2-fluorophenyl)methylcarbamate

Recent Advances in the Study of tert-butyl N-(4-ethynyl-2-fluorophenyl)methylcarbamate (CAS: 1610469-86-7)

The compound tert-butyl N-(4-ethynyl-2-fluorophenyl)methylcarbamate (CAS: 1610469-86-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its ethynyl and fluorophenyl functional groups, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and PROTACs (Proteolysis Targeting Chimeras).

One of the key areas of research involving this compound is its role in click chemistry. The ethynyl group present in the molecule allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the rapid assembly of complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of novel EGFR inhibitors, showcasing its importance in targeted cancer therapies.

In addition to its synthetic applications, tert-butyl N-(4-ethynyl-2-fluorophenyl)methylcarbamate has been investigated for its pharmacokinetic properties. Recent preclinical studies have shown that the fluorine atom enhances the metabolic stability of the molecule, making it a promising candidate for further optimization. Researchers have also explored its potential as a building block for the development of PET (Positron Emission Tomography) tracers, leveraging the fluorine-18 isotope for imaging applications.

Another notable advancement is the incorporation of this compound into PROTACs, a cutting-edge therapeutic modality. A 2024 study in Nature Chemical Biology reported the successful use of tert-butyl N-(4-ethynyl-2-fluorophenyl)methylcarbamate as a linker in PROTACs targeting BRD4, a protein implicated in various cancers. The study highlighted the molecule's ability to maintain the structural integrity of the PROTAC while facilitating efficient degradation of the target protein.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of tert-butyl N-(4-ethynyl-2-fluorophenyl)methylcarbamate. Recent efforts have focused on optimizing reaction conditions to improve yield and purity, as reported in a 2023 Organic Process Research & Development article. These advancements are critical for ensuring the compound's availability for further research and clinical applications.

In conclusion, tert-butyl N-(4-ethynyl-2-fluorophenyl)methylcarbamate (CAS: 1610469-86-7) represents a valuable tool in modern drug discovery and chemical biology. Its unique structural features and versatile reactivity make it a key player in the development of novel therapeutics and imaging agents. Ongoing research is expected to uncover additional applications and further refine its synthetic accessibility, solidifying its role in the future of medicinal chemistry.